Ethyl 3-(cyclohexylamino)-2-fluoro-2-methylpropanoate
Cat. No. B8403030
M. Wt: 231.31 g/mol
InChI Key: LVCJGDAUOFGZEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08026234B2
Procedure details
A solution of ethyl 3-(benzyl(cyclohexyl)amino)-2-fluoro-2-methylpropanoate (1.6 g, 5 mmol) in ethanol (20 mL) was hydrogenated with Pd(OH)2 (20%, 176 mg, 0.25 mmol) in presence of TFA (5 mmol) at atmospheric pressure for 20 h. The reaction mixture was filtered through celite. The filtrate was concentrated and diluted to EtOAc/H2O, aqueous layer was basified to pH=11-12 by 1N NaOH. The organic layer was then dried and concentrated to give the product (1.1 g, 95%) as light yellow liquid. [M+H] calc'd for C12H22FNO2, 232. found 232.
Name
ethyl 3-(benzyl(cyclohexyl)amino)-2-fluoro-2-methylpropanoate
Quantity
1.6 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([N:8]([CH:18]1[CH2:23][CH2:22][CH2:21][CH2:20][CH2:19]1)[CH2:9][C:10]([F:17])([CH3:16])[C:11]([O:13][CH2:14][CH3:15])=[O:12])C1C=CC=CC=1.C(O)(C(F)(F)F)=O>C(O)C.[OH-].[OH-].[Pd+2]>[CH:18]1([NH:8][CH2:9][C:10]([F:17])([CH3:16])[C:11]([O:13][CH2:14][CH3:15])=[O:12])[CH2:19][CH2:20][CH2:21][CH2:22][CH2:23]1 |f:3.4.5|
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Inputs
Step One
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Name
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ethyl 3-(benzyl(cyclohexyl)amino)-2-fluoro-2-methylpropanoate
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Quantity
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1.6 g
|
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Type
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reactant
|
|
Smiles
|
C(C1=CC=CC=C1)N(CC(C(=O)OCC)(C)F)C1CCCCC1
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Name
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|
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Quantity
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5 mmol
|
|
Type
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reactant
|
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Smiles
|
C(=O)(C(F)(F)F)O
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Name
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|
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Quantity
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20 mL
|
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Type
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solvent
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Smiles
|
C(C)O
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Name
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Quantity
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176 mg
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Type
|
catalyst
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Smiles
|
[OH-].[OH-].[Pd+2]
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Conditions
Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered through celite
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated
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ADDITION
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Type
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ADDITION
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Details
|
diluted to EtOAc/H2O, aqueous layer
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The organic layer was then dried
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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Outcomes
Product
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Name
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|
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Type
|
product
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Smiles
|
C1(CCCCC1)NCC(C(=O)OCC)(C)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.1 g | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.1% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
